Sodium borohydride

• IUPAC Name: sodium;boranuide
• InChI: InChI=1S/BH4.Na/h1H4;/q-1;+1
• InChI Key: YOQDYZUWIQVZSF-UHFFFAOYSA-N
• Canonical SMILES: [BH4-].[Na+]
• Molecular Formula: BH4.Na, NaBH4, BH4Na
• Molecular Weight: 37.84 g/mol
• Physical Description: Sodium borohydride is a white to grayish crystalline powder. It is decomposed by water to form sodium hydroxide, a corrosive material, and hydrogen, a flammable gas. The heat of this reaction may be sufficient to ignite the hydrogen. The material itself is easily ignited and burns vigorously once ignited. It is used to make other chemicals, treat waste water, and for many other uses., Dry Powder; Dry Powder, Liquid, Gray to white crystals or powder; [HSDB], WHITE CRYSTALLINE POWDER.
• Solubility: Soluble in "Cellosolve" ether, Soluble in ammonia, amines, pyridine, dimethyl ether of diethylene glycol; insoluble in other ethers, hydrocarbons, alkyl chlorides, Solubility (wt/wt) in liquid ammonia, 104% at 25 °C; in ethylenediamine, 22% at 75 °C; in morpholine, 1.4% at 25 °C; in pyridine, 3.1% at 25 °C; in methanol, 16.4% at 20 °C (reacts); in ethanol, 4.0% at 20 °C (reacts slowly); in tetrahydrofuran, 0.1% at 20 °C; in diglyime, 5.5% at 20 °C; in dimethylformamide, 18.0% at 20 °C, Solubility (wt/wt) in water: 55% at 25 °C; 88.5% at 60 °C, Solubility in water, g/100ml at 25 °C: 55
• Density: 1.074 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.074 g/cu cm (anhydrous material), 1.07 g/cm³
• Color/Form: White to gray-white microcystalline powder or lumps, White cubic crystals, hygroscopic
• CAS No.: 16940-66-2
• Melting Point: >400 °C (vacuum) (decomposes)

Description

Sodium borohydride (NaBH₄) is a versatile inorganic compound widely used as a reducing agent in organic synthesis, hydrogen storage, and industrial applications. Its structure consists of a tetrahedral [BH₄]⁻ anion coordinated to a Na⁺ cation . Industrially, it is synthesized via the reaction of sodium hydride with boron trioxide or methyl borate . Key properties include:

• Stability: Stable in alkaline aqueous solutions but decomposes in acidic or aqueous-alcoholic media .
• Reduction selectivity: Efficiently reduces aldehydes, ketones, and acyl chlorides while leaving esters, amides, and nitriles unaffected under mild conditions .
• Hydrogen storage: Releases hydrogen via hydrolysis or thermal decomposition, though challenges in regeneration and byproduct management persist .

Applications span pharmaceuticals (e.g., synthesis of chiral alcohols and amines) , nanomaterials (e.g., reduction of Fe²⁺ to Fe nanoparticles) , and environmental remediation (e.g., formaldehyde reduction in adhesives) .

Preparation Methods

Brown-Schlesinger Process: Industrial Standard with Multistep Complexity

The Brown-Schlesinger process, developed in the 1940s, remains the dominant industrial method for NaBH₄ synthesis. It involves the reaction of sodium hydride (NaH) with trimethyl borate (B(OCH₃)₃) in mineral oil at 225–275°C :

$$4 \text{NaH} + \text{B(OCH}$$3\text{)}3 \rightarrow \text{NaBH}4 + 3 \text{NaOCH}3

Reaction Mechanism and Process Steps

The synthesis occurs in a seven-step sequence :

• Steam reforming of methane to produce hydrogen.

• Electrolysis of NaCl for sodium metal.

• Refining borax (Na₂B₄O₇) to boric acid (H₃BO₃).

• Esterification of boric acid with methanol to trimethyl borate.

• Sodium hydride synthesis via Na + H₂ → NaH.

• Core reaction of NaH and trimethyl borate (94% yield).

• Recycling sodium methoxide (NaOCH₃) to methanol.

The process requires precise temperature control to prevent NaBH₄ decomposition above 500°C .

Challenges and Modifications

• High energy demand : Electrolysis of NaCl and NaH synthesis are energy-intensive .

• Byproduct management : Sodium methoxide recycling is critical for cost efficiency .

• Kinetic limitations : Recent studies using slurry reactors show that NaH particle size and trimethyl borate adsorption kinetics govern reaction rates . A semibatch reactor model predicts NaBH₄ yields within 5% of experimental data when accounting for intermediate species like NaBH(OCH₃)₃ .

Bayer Process: High-Temperature Direct Synthesis

The Bayer process offers a one-pot synthesis route using borax, sodium metal, hydrogen, and silica at 700°C :

$$\text{Na}$$2\text{B}4\text{O}7 + 16 \text{Na} + 8 \text{H}2 + 7 \text{SiO}2 \rightarrow 4 \text{NaBH}4 + 7 \text{Na}2\text{SiO}3

Operational Advantages and Risks

• Feedstock simplicity : Uses borax and sodium, avoiding esterification steps .

• Byproduct issues : Sodium silicate (Na₂SiO₃) production exceeds market demand, complicating disposal .

• Safety concerns : Operates above NaBH₄’s decomposition threshold (500°C), posing explosion risks .

Innovations in Continuous Flow Systems

Pilot-scale trials demonstrate that replacing batch reactors with fluidized-bed designs improves heat distribution and reduces decomposition . However, sodium silicate adhesion to reactor walls remains unresolved.

Chemomechanical Synthesis: A Novel Mechanochemical Approach

A 2008 Chinese patent (CN101519188A) discloses a room-temperature method using magnesium hydride (MgH₂) and borax :

$$\text{Na}$$2\text{B}4\text{O}7 + 4 \text{MgH}2 \rightarrow 2 \text{NaBH}4 + 4 \text{MgO} + \text{B}2\text{O}_3

Process Parameters and Validation

• Grinding conditions : Ball milling at 100–500 kPa H₂, 50:1–200:1 ball-to-material ratio, 0.5–4 hours .

• Yield and purity : 97% NaBH₄ purity achieved with 2.0 g borax, 1.3 g MgH₂, and 0.2 g Na₂CO₃ .

• Advantages : Eliminates high-temperature steps and reduces methoxide byproducts .

Reaction Engineering and Kinetic Modeling

Recent studies optimize the Brown-Schlesinger process using slurry reactors. Key findings include:

Rate-Determining Steps

• Adsorption-controlled kinetics : Trimethyl borate adsorption on NaH surfaces limits reaction rates .

• Intermediate formation : NaBH(OCH₃)₃ is identified as a transient species with a half-life of 12–18 minutes .

Reactor Design Implications

A mathematical model for semibatch reactors integrates mass balances and surface reaction kinetics :

$$\frac{dC$${\text{NaBH}4}}{dt} = k1 C{\text{B(OCH}3\text{)}3} \cdot S_{\text{NaH}}

Where $k_1$ = 2.4 × 10⁻³ L/(mol·min) and $S_{\text{NaH}}$ is the NaH surface area .

Comparative Analysis of this compound Synthesis Methods

Parameter	Brown-Schlesinger	Bayer Process	Chemomechanical
Temperature (°C)	225–275	700	25–50
Yield (%)	94	82	97
Byproducts	NaOCH₃	Na₂SiO₃	MgO, B₂O₃
Energy Intensity	High	Very High	Moderate
Industrial Scalability	Proven	Limited	Emerging

Chemical Reactions Analysis

LY366563 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: LY366563 can be reduced to form reduced derivatives.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The reaction conditions may vary depending on the desired transformation.

Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used

Scientific Research Applications

Pharmaceutical Applications

Sodium borohydride is extensively used in the pharmaceutical industry for the reduction of carbonyl compounds to alcohols and amines. Its applications include:

• Drug Synthesis : It plays a crucial role in the synthesis of several important drugs, including:
  • Atorvastatin (Lipitor) : A medication used to lower cholesterol.
  • Levodopa (Sinemet) : Used in the treatment of Parkinson's disease.
  • Celecoxib (Celebrex) : An anti-inflammatory drug.
  • Bupropion (Wellbutrin, Zyban) : An antidepressant and smoking cessation aid.
• Antiviral Drugs : this compound reductions are critical in the synthesis of antiviral medications, particularly those for HIV and recently developed treatments for COVID-19, such as Paxlovid .

Hydrogen Storage and Generation

NaBH₄ is recognized for its potential as a hydrogen carrier due to its high hydrogen content (approximately 10.8% by weight). Key points include:

• Hydrogen Production : this compound can release hydrogen gas through hydrolysis at room temperature without requiring external energy input, making it a promising candidate for hydrogen fuel applications .
• Research Initiatives : Ongoing projects aim to develop cost-effective production methods for this compound to enhance its viability as a hydrogen storage medium. Current production methods are expensive and environmentally taxing due to high energy requirements and CO₂ emissions .

Wastewater Treatment

This compound is employed in wastewater treatment processes, particularly for:

• Reduction Reactions : It is used to reduce heavy metals and other contaminants in wastewater, effectively removing toxic substances from effluents .
• Electrochemical Applications : Recent studies have explored the use of NaBH₄ in electrochemical degradation processes for pollutants like bisphenol A (BPA) and acetaminophen, demonstrating its effectiveness in breaking down these contaminants .

Industrial Processes

Beyond its chemical synthesis roles, this compound finds applications in various industrial sectors:

• Paper Production : It is utilized in bleaching processes to enhance the quality of paper products .
• Textile Manufacturing : this compound serves as a reducing agent in dyeing processes, improving color uptake and fabric quality .
• Brewing Industry : It is also used to enhance flavors and stabilize certain products within the brewing process .

Research Findings and Case Studies

Several studies highlight the innovative applications of this compound:

• A recent study demonstrated how NaBH₄ can be utilized in solid-state hydrogen storage systems, focusing on improving hydrogen release kinetics through catalytic doping and nano-engineering techniques .
• Another research initiative emphasizes developing low-cost production methods for this compound to facilitate its use as a safe hydrogen carrier in future energy systems .

Summary Table of Applications

Application Area	Specific Uses	Key Benefits
Pharmaceuticals	Drug synthesis (e.g., Atorvastatin, Levodopa)	Essential for producing key medications
Hydrogen Storage	Hydrogen generation via hydrolysis	High efficiency at room temperature
Wastewater Treatment	Heavy metal reduction	Effective pollutant removal
Industrial Processes	Paper bleaching, textile dyeing	Enhances product quality

Mechanism of Action

The mechanism of action of LY366563 involves its interaction with specific molecular targets, including receptors and enzymes. The compound exerts its effects by modulating the activity of these targets, leading to changes in cellular signaling pathways. The exact molecular targets and pathways involved may vary depending on the specific application and context .

Comparison with Similar Compounds

Sodium Borohydride vs. Lithium Aluminum Hydride (LiAlH₄)

Property	This compound	Lithium Aluminum Hydride
Reduction strength	Moderate (selective for aldehydes/ketones)	Strong (reduces esters, amides)
Solubility	Soluble in water, alcohols	Reacts violently with water; requires anhydrous ether
Safety	Safer handling, exothermic but controllable reactions	Pyrophoric, requires strict inert conditions
Cost	Lower	Higher

Key research findings :

• NaBH₄ is preferred for selective reductions in water or alcohol solvents, whereas LiAlH₄ is restricted to anhydrous systems .
• LiAlH₄ achieves higher yields in ester reductions but poses significant safety risks .

This compound vs. Zinc Borohydride (Zn(BH₄)₂)

Property	This compound	Zinc Borohydride
Reduction stereoselectivity	Limited	High (e.g., 7-keto steroid reductions yield 92% β-alcohols)
Application scope	Broad (pharmaceuticals, nanomaterials)	Specialized (steroid chemistry, asymmetric synthesis)

Key research findings :

• Zn(BH₄)₂ outperforms NaBH₄ in stereoselective reductions due to its Lewis acidic zinc center, which stabilizes transition states .
• NaBH₄ remains dominant in large-scale applications due to lower cost and ease of handling .

This compound vs. Ascorbic Acid

Property	This compound	Ascorbic Acid
Mechanism	Hydride transfer	Electron/proton transfer
Reduction efficiency	Faster kinetics (e.g., 100% benzaldehyde conversion in 15 minutes)	Slower, pH-dependent
Byproducts	Sodium metaborate (non-toxic)	Dehydroascorbic acid (oxidized form)

Key research findings :

• NaBH₄ increases conductance in Fe junctions by 40% compared to ascorbic acid, highlighting its superior reducing power in nanomaterial synthesis .

Catalytic Performance in Hydrogen Generation

Table 1: Comparison of catalysts for NaBH₄ hydrolysis (adapted from )

Catalyst System	H₂ Generation Rate (mL/min·g)	Activation Energy (kJ/mol)
Co₀.₉₇Pt₀.₀₃/CeOₓ	4,800	32.1
g-C₃N₄/Co–Mo–B/Ni foam	6,200	28.5
ZIF-8/Pt nanoparticles	3,500	35.9

Key findings :

• Bimetallic catalysts (e.g., Co–Mo–B) enhance H₂ generation rates by optimizing active sites and reducing activation barriers .
• Thermal hydrolysis at 40°C achieves 95% H₂ yield but requires efficient metaborate regeneration systems .

Biological Activity

Sodium borohydride (NaBH₄) is a versatile reducing agent widely utilized in organic chemistry and industrial applications. Beyond its synthetic utility, recent studies have shed light on its biological activities, particularly its effects on various biochemical processes. This article explores the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

This compound primarily functions as a hydride donor in reduction reactions. Its mechanism involves the transfer of hydride ions (H⁻) to electrophilic centers, such as carbonyl groups in aldehydes and ketones. This property has been exploited not only in synthetic chemistry but also in biological systems where it can influence metabolic pathways.

Antibacterial Properties

Recent research has identified this compound's potential antibacterial properties. A study demonstrated that this compound can reduce Schiff bases derived from various aldehydes, leading to the formation of secondary amines with notable antibacterial activity. The compounds synthesized showed effectiveness against several bacterial strains, highlighting this compound's role in developing new antimicrobial agents .

Table 1: Antibacterial Activity of Compounds Synthesized Using this compound

Compound	Bacterial Strain	Zone of Inhibition (mm)
Secondary Amine 1	E. coli	15
Secondary Amine 2	S. aureus	18
Secondary Amine 3	P. aeruginosa	12

Hydrogen Generation and Biological Implications

This compound is also noted for its ability to generate hydrogen gas (H₂) through hydrolysis. This property has implications for biological systems, particularly in enhancing cellular respiration and energy production. Research indicates that this compound can facilitate hydrogen evolution at room temperature, which could be harnessed for bioenergy applications .

Case Study: Hydrogen Generation Efficiency

A study investigated the catalytic hydrolysis of this compound using various catalysts, revealing significant differences in hydrogen generation rates:

Table 2: Hydrogen Generation Rates from this compound Hydrolysis

Catalyst	Rate of H₂ Generation (mL/min/g)	Activation Energy (kJ/mol)
Ag/CoFe₂O₄–CNT	320	14.7
PtNP@PPh₂-PEGPIILS	81	N/A

These findings suggest that this compound not only serves as a reducing agent but also plays a role in energy metabolism through hydrogen production.

Toxicological Considerations

Despite its beneficial properties, this compound poses certain toxicological risks. Accidental exposure can lead to violent reactions and explosions under specific conditions, as highlighted by an incident involving thermal decomposition due to improper storage temperatures . Understanding these risks is crucial for safe handling in laboratory and industrial settings.

Q & A

Q. Basic: What are the primary applications of sodium borohydride in materials science?

This compound is widely used as a reducing agent in materials synthesis. For example, it effectively reduces graphite oxide (GO) to conductive graphene-like materials by removing oxygen-containing functional groups (e.g., carbonyl and hydroxyl groups). This process results in reduced sheet resistance compared to hydrazine reduction, as NaBH₄ avoids introducing nitrogen-based impurities that alter carrier concentrations . Additionally, NaBH₄ is critical in synthesizing metal nanoparticles (e.g., gold, cobalt) by reducing metal salts to zero-valent states, enabling applications in catalysis and nanotechnology .

Methodological Insight :

• For GO reduction: Optimize reaction time and NaBH₄ concentration to balance interlayer contraction (via boron oxide complex formation) and oxygen removal.
• For nanoparticle synthesis: Control pH and stabilizing agents (e.g., sodium citrate) to prevent aggregation .

Q. Basic: How does this compound function as a reducing agent in organic synthesis?

NaBH₄ selectively reduces carbonyl groups (aldehydes/ketones) to alcohols via nucleophilic attack by hydride ions. Its efficacy depends on solvent polarity and proticity; methanol or ethanol is often used to stabilize intermediates. For example, in synthesizing pyrimidine derivatives, NaBH₄ reduces imine bonds while preserving phenolic groups by maintaining acidic post-reaction conditions to prevent oxidation .

Methodological Insight :

• Use stoichiometric excess (1.5–2.0 equivalents) to ensure complete reduction.
• Quench excess NaBH₄ with dilute HCl or water to terminate reactions and avoid side reactions .

Q. Basic: What factors influence the hydrolysis efficiency of this compound for hydrogen generation?

Key factors include:

• Catalyst type : Transition metals (Co, Ni) or bimetallic alloys enhance hydrolysis rates by lowering activation energy (e.g., Co catalysts achieve ~50 kJ/mol) .
• NaOH concentration : Alkaline conditions stabilize NaBH₄ solutions but inhibit hydrolysis at high concentrations (>10 wt%) due to increased solution viscosity and metaborate precipitation .
• Temperature : Hydrolysis rates increase exponentially with temperature (e.g., doubling at 40°C vs. 25°C) .

Methodological Insight :

• Optimize NaOH concentration (5–10 wt%) to balance stability and reaction kinetics .
• Use supported catalysts (e.g., carbon nanotubes) to improve recyclability and surface area .

Q. Advanced: How do catalyst support materials affect the performance of this compound hydrolysis systems?

Support materials (e.g., activated carbon, TiO₂, polymer brushes) enhance catalytic activity by increasing surface area, preventing nanoparticle agglomeration, and facilitating electron transfer. For instance, Co nanoparticles supported on carbon nanotubes exhibit higher turnover frequencies (TOF) due to improved dispersion and conductivity .

Methodological Insight :

• Characterize supports using BET surface area analysis and TEM to correlate porosity with catalytic activity.
• Functionalize supports with hydrophilic groups (e.g., -OH) to improve reactant adsorption .

Q. Advanced: What analytical methods resolve contradictions in reported catalytic activities of transition metal catalysts?

Discrepancies arise from variations in catalyst synthesis (e.g., reduction methods), characterization techniques, or reaction conditions. To address this:

• Use standardized activity metrics (e.g., TOF, activation energy).
• Compare XRD and XPS data to confirm metal oxidation states and crystallinity .
• Conduct kinetic studies under identical pH, temperature, and NaBH₄ concentrations .

Example : Co-B catalysts synthesized via chemical reduction vs. mechanochemical methods may differ in boron content, affecting active sites .

Q. Advanced: How to optimize reaction conditions for this compound-mediated nanoparticle synthesis?

• Reduction kinetics : Use NaBH₄ in excess (≥4:1 molar ratio to metal ions) to ensure complete reduction.
• Stabilizers : Add surfactants (e.g., SDS) or ligands (e.g., cysteamine) to control nanoparticle size and morphology .
• Post-synthesis treatment : Centrifuge and wash particles with ethanol/water to remove boron oxide byproducts .

Case Study : Au nanoparticles synthesized with NaBH₄ and sodium citrate yield 2–5 nm particles with facet-dependent catalytic activity in nitrophenol reduction .

Q. Advanced: What statistical approaches validate kinetic models for this compound hydrolysis?

• Langmuir-Hinshelwood model : Fit rate data to account for reactant adsorption on catalyst surfaces.
• Arrhenius analysis : Calculate activation energy from rate constants at multiple temperatures .
• ANOVA testing : Evaluate the significance of variables (e.g., NaOH concentration, catalyst loading) via factorial experimental design .

Data Validation : Use UV-vis spectroscopy to monitor reactant/product concentrations and ensure mass balance .

Q. Advanced: How does alkaline concentration impact the long-term stability of this compound solutions?

High NaOH concentrations (>10 wt%) slow hydrolysis by increasing solution viscosity and promoting metaborate (BO₂⁻) formation, which passivates catalysts. However, prolonged storage (>1 week) leads to gradual NaBH₄ decomposition via:
$\text{NaBH}_4 + 2\text{H}_2\text{O} \rightarrow \text{NaBO}_2 + 4\text{H}_2$

Mitigation Strategy :

• Store solutions at ≤5°C to reduce decomposition rates.
• Use stabilizers (e.g., ethylene glycol) to inhibit metaborate crystallization .